2-(2-fluorophenoxy)-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]acetamide
• InChI: InChI=1S/C16H22FNO4S/c17-13-3-1-2-4-14(13)21-11-15(20)18-12-16(22-8-7-19)5-9-23-10-6-16/h1-4,19H,5-12H2,(H,18,20)
• InChI Key: RHXQYRQLFWNREK-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(CNC(=O)COC2=CC=CC=C2F)OCCO
• Molecular Formula: C16H22FNO4S
• Molecular Weight: 343.4 g/mol

Description

2-(2-fluorophenoxy)-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C16H22FNO4S and its molecular weight is 343.41. The purity is usually 95%.
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Scientific Research Applications

Photoreactivity and Solvent Interactions

Compounds structurally related to the specified acetamide have been studied for their photoreactivity in different solvents, revealing varied photoreactions based on the solvent environment. For example, flutamide undergoes different photoreactions when exposed to UV light in acetonitrile versus 2-propanol, leading to different final products due to the presence of phenoxy radicals and nitrogen monoxide. Such studies highlight the significance of understanding photoreactions for drug stability and potential environmental impacts of pharmaceuticals (Watanabe, Fukuyoshi, & Oda, 2015).

Green Chemistry in Drug Design

The environmentally friendly synthesis of compounds with potential analgesic and antipyretic properties has been explored, demonstrating the application of green chemistry principles in the development of pharmaceuticals. This approach emphasizes minimizing the environmental impact of chemical syntheses and has led to the development of novel compounds through alternative synthetic routes (Reddy, Ramana Reddy, & Dubey, 2014).

Synthesis and Characterization of Novel Compounds

The synthesis and characterization of novel acetamide derivatives have been explored for various applications, including as intermediates for antimalarial drugs and as herbicides. These studies often involve detailed analysis of chemical structures and evaluation of biological or agricultural activities, underscoring the versatility of acetamide derivatives in scientific research (Magadum & Yadav, 2018); (Wu et al., 2011).

Analytical Applications

Acetamide derivatives have been utilized as fluorogenic labeling reagents for high-performance liquid chromatography (HPLC), enabling the selective and sensitive detection of biologically important thiols. Such applications demonstrate the role of these compounds in analytical chemistry for the detection and quantification of biological molecules (Gatti et al., 1990).